Cas no 1805090-47-4 (Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805090-47-4
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4853625
• Update Time: 2025-08-03

Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H7BrF2N2O2/c1-15-8(14)3-2-4(12)13-6(9)5(3)7(10)11/h2,7H,1H3,(H2,12,13)
• InChI Key： WJORJRZXGIYQSH-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=O)OC)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate

Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate

The compound Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805090-47-4) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an amino group at position 6, a bromine atom at position 2, a difluoromethyl group at position 3, and a methyl ester group at position 4. These substituents contribute to its versatile reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate through multi-step processes involving advanced catalytic systems and precise reaction control. Researchers have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in high-value industries. The use of microwave-assisted synthesis and continuous-flow reactors has significantly improved the scalability of this compound's production.

In the pharmaceutical sector, Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate has shown promise as a lead compound for drug development targeting various diseases. Its ability to modulate key biological pathways, such as kinase activity and receptor binding, makes it a valuable asset in medicinal chemistry. Recent studies have highlighted its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways associated with neurodegenerative diseases.

The agrochemical industry has also benefited from the unique properties of this compound. Its role as a precursor in the synthesis of herbicides and fungicides has been extensively explored. The introduction of the difluoromethyl group enhances its stability under environmental conditions, making it suitable for agricultural applications where durability is essential.

From a materials science perspective, Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate exhibits interesting electronic properties that make it a candidate for advanced materials such as organic semiconductors and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential for use in organic light-emitting diodes (OLEDs). These studies underscore its versatility across multiple scientific disciplines.

The structural diversity of Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate allows for further functionalization to tailor its properties for specific applications. For instance, the amino group can be modified to introduce additional functionalities, such as hydrophilicity or metal-binding capabilities. Similarly, the bromine atom can serve as a site for nucleophilic substitution reactions, enabling the creation of derivatives with novel reactivity.

Recent collaborative efforts between academic institutions and industrial research labs have led to breakthroughs in understanding the mechanistic aspects of this compound's reactivity. Computational chemistry tools, such as density functional theory (DFT), have been instrumental in predicting its electronic structure and reactivity patterns. These insights have facilitated the design of more efficient synthetic routes and improved understanding of its interaction with biological systems.

In conclusion, Methyl 6-amino-2-bromo-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805090-47-4) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.